Cas no 1351771-64-6 (N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide)

• Product Name: N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide
• CAS No: 1351771-64-6
• MF: C₁₇H₁₂F₂N₄O₃
• MW: 358.298990249634
• CID: 4591916
• Update Time: 2025-07-17

N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]imidazole-4-carboxamide
• N-(2,5-Difluorophenyl)-1-(4-nitrobenzyl)-1h-imidazole-4-carboxamide
• N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide

• Inchi： 1S/C17H12F2N4O3/c18-12-3-6-14(19)15(7-12)21-17(24)16-9-22(10-20-16)8-11-1-4-13(5-2-11)23(25)26/h1-7,9-10H,8H2,(H,21,24)
• InChI Key： SBDCRLOUSBGEGP-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C([N+]([O-])=O)C=C2)C=C(C(NC2=CC(F)=CC=C2F)=O)N=1

Computed Properties

• Exact Mass: 358.088
• Monoisotopic Mass: 358.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide

N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide (CAS No. 1351771-64-6): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide (CAS No. 1351771-64-6) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of imidazoles and is characterized by its intricate molecular architecture, which includes a substituted imidazole ring, a nitrophenyl group, and difluorophenyl moieties. The combination of these functional groups imparts specific physicochemical properties that make it an interesting candidate for various biological studies.

The chemical structure of N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide is depicted by the formula C₂₀H₁₃F₂N₃O₃. The imidazole ring, a common motif in many biologically active compounds, plays a crucial role in the compound's interactions with biological targets. The presence of the nitrophenyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Additionally, the difluorophenyl substituents enhance the lipophilicity and metabolic stability of the molecule, making it suitable for in vivo studies.

In recent years, N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings have opened up new avenues for its use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza A virus and herpes simplex virus. The mechanism of action is thought to involve interference with viral entry or replication processes within host cells. These antiviral properties make it a promising candidate for further development in antiviral therapeutics.

The pharmacokinetic profile of N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide has been evaluated in preclinical studies to assess its suitability for clinical applications. Results have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed after oral administration and demonstrates good bioavailability. Additionally, the compound shows low toxicity in animal models, which is a crucial factor for its potential use in human therapies.

In terms of safety and toxicity, extensive preclinical studies have been conducted to evaluate the potential adverse effects of N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide. These studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety profile in humans.

The synthesis of N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the imidazole ring followed by functionalization with the nitrophenyl and difluorophenyl groups. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is essential for advancing its development into clinical trials.

In conclusion, N-(2,5-difluorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide (CAS No. 1351771-64-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in treating various diseases.